1-(6-(2-((2-ethoxyphenyl)amino)-2-oxoethyl)-7-oxo-6,7-dihydrothiazolo[4,5-d]pyrimidin-2-yl)-N-ethylpiperidine-3-carboxamide

• IUPAC Name: 1-[6-[2-(2-ethoxyanilino)-2-oxoethyl]-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-2-yl]-N-ethylpiperidine-3-carboxamide
• InChI: InChI=1S/C23H28N6O4S/c1-3-24-21(31)15-8-7-11-28(12-15)23-27-20-19(34-23)22(32)29(14-25-20)13-18(30)26-16-9-5-6-10-17(16)33-4-2/h5-6,9-10,14-15H,3-4,7-8,11-13H2,1-2H3,(H,24,31)(H,26,30)
• InChI Key: YXHHAGQXGZGNGV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCCN(C1)C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC=CC=C4OCC
• Molecular Formula: C23H28N6O4S
• Molecular Weight: 484.6 g/mol

Description

1-(6-(2-((2-ethoxyphenyl)amino)-2-oxoethyl)-7-oxo-6,7-dihydrothiazolo[4,5-d]pyrimidin-2-yl)-N-ethylpiperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H28N6O4S and its molecular weight is 484.58. The purity is usually 95%.
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Scientific Research Applications

Synthetic Transformations and Chemical Properties

• Chemical Synthesis and Transformations

  Studies have focused on novel transformations of amino and carbonyl/nitrile groups in related thiophene compounds for thienopyrimidine synthesis, exploring the potential for creating diverse heterocyclic systems. For example, the synthesis of new ring systems like thieno[3,2-e]pyrazolo[1,5-a]pyrimidine via domino reactions of related compounds with activated acetonitriles has been reported (Pokhodylo et al., 2010).

• Heterocyclic System Development

  Research has also delved into the creation of novel annulated products from aminonaphthyridinones, showcasing the chemical versatility of related compounds in generating new heterocyclic systems with potential for varied applications (Deady & Devine, 2006).

Biological Activity

• Antimicrobial and Antioxidant Activities

  Some studies have evaluated the biological and antioxidant activities of triazolopyrimidines derived from similar chemical structures. These compounds have been characterized using IR, NMR, and mass spectroscopic techniques, highlighting their potential in antimicrobial applications (Gilava et al., 2020).

• Biological Evaluation of Derivatives

  Additionally, research has synthesized and evaluated novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone for their anti-inflammatory and analgesic properties. These compounds have shown promising COX-2 selectivity and bioactivity, suggesting potential medicinal applications (Abu‐Hashem et al., 2020).